Cas no 2287344-63-0 (1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287344-63-0
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6031286
• PubChem ID: 165743799
• Update Time: 2025-06-12

1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6749399
• 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine
• 2287344-63-0

• Inchi： 1S/C12H16N4/c13-10-5-6-12-11(7-10)14-15-16(12)8-9-3-1-2-4-9/h5-7,9H,1-4,8,13H2
• InChI Key： OUVFNPDEJJMQTF-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2N=N1)N)CC1CCCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine

Research Brief on 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine (CAS: 2287344-63-0): Recent Advances and Applications

The compound 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine (CAS: 2287344-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzotriazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators. Recent studies have focused on its unique structural features, which enable selective interactions with biological targets, making it a valuable scaffold for drug discovery.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine exhibits inhibitory activity against specific kinase targets, with notable selectivity profiles. These findings suggest its potential as a lead compound for further optimization and preclinical development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's utility in medicinal chemistry as a versatile building block. Its benzotriazole core allows for facile derivatization, enabling the synthesis of diverse analogs with tailored pharmacological properties. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to identify key modifications that enhance binding affinity and metabolic stability. These efforts have yielded several promising candidates currently under evaluation in early-stage drug discovery programs.

Another noteworthy application of 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine is its potential use in targeted protein degradation strategies, such as proteolysis-targeting chimeras (PROTACs). The compound's ability to engage specific protein targets while maintaining favorable physicochemical properties makes it an attractive candidate for designing bifunctional degraders. Recent publications highlight its incorporation into PROTAC molecules, demonstrating efficient degradation of disease-relevant proteins in cellular models.

Despite these advancements, challenges remain in the development of 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine-based therapeutics. Issues such as off-target effects, pharmacokinetic optimization, and synthetic scalability need to be addressed in future studies. Ongoing research aims to elucidate the compound's mechanism of action in greater detail and explore its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(cyclopentylmethyl)-1H-1,2,3-benzotriazol-5-amine represents a promising chemical entity with multifaceted applications in drug discovery and development. Its unique structural and functional attributes continue to inspire innovative research, positioning it as a compound of significant interest in the chemical biology and pharmaceutical communities. Future studies will likely focus on expanding its therapeutic scope and addressing the remaining challenges to unlock its full potential.